Cas no 2098110-85-9 (1-[(1-Fluoro-4-methylcyclohexyl)methyl]piperidin-4-amine dihydrochloride)

• Product Name: 1-[(1-Fluoro-4-methylcyclohexyl)methyl]piperidin-4-amine dihydrochloride
• CAS No: 2098110-85-9
• MF: C₁₃H₂₇Cl₂FN₂
• MW: 301.271285295486
• CID: 5728882
• PubChem ID: 126845769
• Update Time: 2025-05-19

1-[(1-Fluoro-4-methylcyclohexyl)methyl]piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040818312
• 2098110-85-9
• starbld0013150
• 1-((1-Fluoro-4-methylcyclohexyl)methyl)piperidin-4-amine dihydrochloride
• 1-[(1-fluoro-4-methylcyclohexyl)methyl]piperidin-4-amine dihydrochloride
• F2167-8138
• 1-[(1-fluoro-4-methylcyclohexyl)methyl]piperidin-4-amine;dihydrochloride
• 4-Piperidinamine, 1-[(1-fluoro-4-methylcyclohexyl)methyl]-, hydrochloride (1:2)
• 1-[(1-Fluoro-4-methylcyclohexyl)methyl]piperidin-4-amine dihydrochloride

• Inchi： 1S/C13H25FN2.2ClH/c1-11-2-6-13(14,7-3-11)10-16-8-4-12(15)5-9-16;;/h11-12H,2-10,15H2,1H3;2*1H
• InChI Key： VLUPYKYXKZENSP-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1(CN2CCC(CC2)N)CCC(C)CC1

Computed Properties

• Exact Mass: 300.1535324g/mol
• Monoisotopic Mass: 300.1535324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-[(1-Fluoro-4-methylcyclohexyl)methyl]piperidin-4-amine dihydrochloride

Comprehensive Analysis of 1-[(1-Fluoro-4-methylcyclohexyl)methyl]piperidin-4-amine dihydrochloride (CAS No. 2098110-85-9)

1-[(1-Fluoro-4-methylcyclohexyl)methyl]piperidin-4-amine dihydrochloride (CAS No. 2098110-85-9) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a fluorinated cyclohexyl moiety with a piperidin-4-amine backbone, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its bioavailability and blood-brain barrier permeability, which are critical factors in designing central nervous system (CNS)-targeting therapeutics.

The compound's CAS No. 2098110-85-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Its dihydrochloride salt form enhances solubility, a property highly valued in preclinical studies. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in this molecule, as it serves as a template for optimizing structure-activity relationships (SAR) in neuropharmacology.

One of the most discussed aspects of 1-[(1-Fluoro-4-methylcyclohexyl)methyl]piperidin-4-amine dihydrochloride is its potential role in addressing neurodegenerative diseases. With global searches for "new Alzheimer's treatments" and "Parkinson's disease research compounds" rising, this molecule's fluorine substitution and amine functionality position it as a candidate for modulating neurotransmitter systems. Its lipophilicity and metabolic stability are also under scrutiny, as these properties are pivotal for oral drug formulations.

From a synthetic chemistry perspective, the 1-Fluoro-4-methylcyclohexyl group introduces stereochemical complexity, making enantioselective synthesis a hot topic among organic chemists. The compound's patent landscape reveals its inclusion in several proprietary libraries, highlighting its commercial potential. Laboratories focusing on high-throughput screening (HTS) often prioritize such scaffolds due to their balanced pharmacokinetic profiles.

Environmental and green chemistry considerations are also shaping research around CAS No. 2098110-85-9. The fluorine atom in its structure prompts investigations into sustainable fluorination methods, aligning with the pharmaceutical industry's push toward eco-friendly synthesis. This dual focus on efficacy and sustainability makes the compound a benchmark in fragment-based drug discovery.

In summary, 1-[(1-Fluoro-4-methylcyclohexyl)methyl]piperidin-4-amine dihydrochloride represents a convergence of medicinal chemistry, neuroscience, and synthetic innovation. Its CAS No. 2098110-85-9 serves as a gateway to cutting-edge research, addressing both therapeutic challenges and methodological advancements in modern science.